Cas no 1214352-58-5 (4-Chloro-4'-fluoro-3-(trifluoromethyl)biphenyl)

• Product Name: 4-Chloro-4'-fluoro-3-(trifluoromethyl)biphenyl
• CAS No: 1214352-58-5
• MF: C₁₃H₇ClF₄
• MW: 274.641296625137
• CID: 4998981
• Update Time: 2025-06-14

4-Chloro-4'-fluoro-3-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-chloro-4'-fluoro-3-(trifluoromethyl)biphenyl
• 4-Chloro-4'-fluoro-3-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7ClF4/c14-12-6-3-9(7-11(12)13(16,17)18)8-1-4-10(15)5-2-8/h1-7H
• InChI Key： IHTGXEKRBGLOLC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-4'-fluoro-3-(trifluoromethyl)biphenyl

Recent Advances in the Study of 4-Chloro-4'-fluoro-3-(trifluoromethyl)biphenyl (CAS: 1214352-58-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-4'-fluoro-3-(trifluoromethyl)biphenyl (CAS: 1214352-58-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have demonstrated that this biphenyl derivative exhibits remarkable stability and bioavailability, making it an attractive candidate for medicinal chemistry applications. The presence of both chloro and fluoro substituents, combined with the trifluoromethyl group, contributes to its enhanced metabolic stability and membrane permeability. These properties have been particularly valuable in the development of CNS-targeting therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Chloro-4'-fluoro-3-(trifluoromethyl)biphenyl as a core structure for developing novel kinase inhibitors. The compound demonstrated selective inhibition of several tyrosine kinases involved in oncogenic pathways, with IC50 values in the low micromolar range. Molecular docking studies revealed that the trifluoromethyl group plays a crucial role in binding to hydrophobic pockets of target proteins.

Another significant application has emerged in the field of PET radiopharmaceuticals. The fluorine atom in the 4' position allows for straightforward ¹⁸F-labeling, enabling the development of novel imaging agents for neurological disorders. Recent preclinical studies have shown promising results in imaging amyloid plaques, suggesting potential applications in Alzheimer's disease diagnosis.

The synthetic routes to 4-Chloro-4'-fluoro-3-(trifluoromethyl)biphenyl have been optimized in recent years, with several research groups reporting improved yields and selectivity. A 2022 publication in Organic Process Research & Development described a scalable, palladium-catalyzed cross-coupling approach that achieves >90% yield while minimizing the formation of regioisomers. This advancement has facilitated larger-scale production for pharmacological studies.

Current challenges in the field include further optimization of the compound's pharmacokinetic properties and exploration of its potential in combination therapies. Ongoing research is investigating structural modifications to enhance target selectivity while maintaining the favorable physicochemical properties of the parent molecule. The compound's versatility suggests it may serve as a valuable building block for diverse therapeutic applications in the coming years.